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Compound of Interest

Compound Name: Tetrahydrofuran

Cat. No.: B095107 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Tetrahydrofuran

Tetrahydrofuran (THF), also known as oxolane, is a heterocyclic organic compound with the

chemical formula (CH₂)₄O.[1] It is a colorless, water-miscible organic liquid of low viscosity with

an ether-like odor.[1][2] THF is classified as a polar aprotic solvent and is widely utilized in

research and industry as a versatile solvent and a precursor for polymers.[1][3] Its moderate

polarity allows it to dissolve a broad spectrum of nonpolar and polar chemical compounds.[1]

Physical Properties of Tetrahydrofuran
Tetrahydrofuran's physical characteristics make it a preferred solvent for a variety of

applications, including as a medium for chemical reactions, in coatings, adhesives, and printing

inks.[2][3][4] It is fully miscible with water and many organic solvents.[4][5]

Summary of Physical Data
The key physical properties of Tetrahydrofuran are summarized in the table below.
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Property Value Reference

Molecular Formula C₄H₈O [2]

Molar Mass 72.11 g/mol [2][3]

Appearance Colorless liquid [1]

Odor Ether-like [1][2]

Density 0.8876 g/cm³ (at 20 °C) [1]

Melting Point -108.4 °C (-163.1 °F; 164.8 K) [1][2]

Boiling Point 66 °C (151 °F; 339 K) [1][2]

Solubility in Water Miscible [1][2]

Vapor Pressure 132 mmHg (17.6 kPa) at 20 °C [1]

Viscosity 0.48 cP at 25 °C [1]

Refractive Index (n_D) 1.4073 at 20 °C [1]

Flash Point -14.4 °C (6 °F) [2]

Dielectric Constant 7.6 [1]

Dipole Moment 1.63 D (gas) [1]

Azeotropic Data
Tetrahydrofuran forms a positive azeotrope with water. A mixture of 95% THF and 5% water

by weight forms an azeotrope that boils at a lower temperature than pure THF.[6] This property

is crucial to consider during distillation processes aimed at drying the solvent.

Component B
Boiling Point of Azeotrope
(°C)

Weight % of THF

Water 63.4 95.55

Chemical Properties and Reactivity
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While generally stable, THF participates in several important chemical reactions and presents

specific hazards that researchers must handle with care.[5]

Peroxide Formation
One of the most significant dangers associated with THF is its tendency to form explosive

peroxides upon exposure to air and light.[7][8][9] This is a free-radical chain reaction where

atmospheric oxygen reacts with THF, particularly at the alpha-carbon atom, to form 2-

hydroperoxytetrahydrofuran.[7][10] These peroxides can detonate violently when

concentrated by distillation or evaporation.[9][11] To mitigate this risk, commercial THF is often

supplied with an inhibitor, such as butylated hydroxytoluene (BHT), which acts as a free-radical

scavenger.[1][12]
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Caption: Mechanism of explosive peroxide formation in THF.

Cationic Ring-Opening Polymerization
In the presence of strong acids or Lewis acid catalysts, THF undergoes cationic ring-opening

polymerization.[3][13] This process yields polytetramethylene ether glycol (PTMEG), a linear

polyether.[3][13] PTMEG is a crucial component in the production of elastomeric polyurethane

fibers like Spandex.[2] The polymerization is initiated by the protonation or coordination of a

Lewis acid to the oxygen atom of the THF ring, forming an oxonium ion which is then

susceptible to nucleophilic attack by another THF molecule.[13][14]
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Caption: Cationic ring-opening polymerization of THF.

Role as a Grignard Reagent Solvent
THF is a popular solvent for reactions involving organometallic compounds, particularly

Grignard reagents (RMgX).[1][15] Unlike diethyl ether, THF is more basic and forms stronger

complexes with the magnesium ion (Mg²⁺), effectively solvating and stabilizing the Grignard

reagent.[1][16] This enhanced solvation facilitates the formation of the reagent and can

increase its reactivity in subsequent steps.[17][18] The oxygen atom in the THF ring donates its

lone pair of electrons to the magnesium atom.[16]
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Caption: Formation and solvation of a Grignard reagent in THF.
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Experimental Protocols
Standardized methods are employed to determine the physical properties of liquids like THF.

Below are generalized protocols for determining boiling point and density.

Protocol 1: Determination of Boiling Point by Distillation
This method is suitable for determining the boiling point of a pure liquid at atmospheric

pressure.[19]

Apparatus:

Round-bottom flask

Distillation head with a condenser

Thermometer and adapter

Receiving flask

Heating mantle or sand bath

Boiling chips

Procedure:

Place a small volume (e.g., 20-30 mL) of THF and a few boiling chips into the round-bottom

flask.

Assemble the simple distillation apparatus. Ensure the thermometer bulb is positioned just

below the side arm of the distillation head to accurately measure the temperature of the

vapor that is distilling.[20]

Begin circulating cold water through the condenser.

Gently heat the flask. Observe the liquid and record the temperature when it begins to boil

and a steady drip of condensate is collected in the receiving flask.
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The constant temperature observed during the distillation of the pure liquid is its boiling point.

[21]

Record the atmospheric pressure, as boiling point is pressure-dependent.

Protocol 2: Determination of Density using a
Pycnometer
A pycnometer (or specific gravity bottle) is a flask with a precise volume used to determine the

density of a liquid.

Apparatus:

Pycnometer with a ground-glass stopper and capillary tube

Analytical balance (accurate to ±0.0001 g)

Constant temperature water bath

THF sample

Deionized water (for calibration)

Procedure:

Thoroughly clean and dry the pycnometer and weigh it empty (m_empty).

Fill the pycnometer with deionized water and place it in the constant temperature bath (e.g.,

20.0 °C) until it reaches thermal equilibrium.

Ensure the liquid level is at the calibration mark, drying any excess from the outside, and

weigh the pycnometer filled with water (m_water).

Empty and dry the pycnometer completely.

Fill the pycnometer with the THF sample, allow it to equilibrate in the water bath to the same

temperature, adjust the volume to the mark, and weigh it (m_THF).
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Calculate the density of THF using the following formula:

Density_THF = [(m_THF - m_empty) / (m_water - m_empty)] * Density_water

(The density of water at the specific temperature must be known).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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